Cas no 2060039-13-4 (methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate)

Methyl 2-[4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-yl]acetate is a heterocyclic compound featuring a pyridinone core substituted with a cyanophenyl group and an ester-functionalized acetamide moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (cyano) and electron-donating (ester) groups enhances its reactivity in nucleophilic and electrophilic transformations. Its crystalline form ensures stability and ease of handling, while the modular design allows for further functionalization. The compound is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibitor development. High purity grades are available for research use, ensuring reproducibility in experimental settings.
methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate structure
2060039-13-4 structure
Product Name:methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate
CAS No:2060039-13-4
MF:C15H12N2O3
MW:268.267383575439
MDL:MFCD30501017
CID:5183320
PubChem ID:125458490
Update Time:2025-11-02

methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridineacetic acid, 4-(4-cyanophenyl)-2-oxo-, methyl ester
    • methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate
    • MDL: MFCD30501017
    • Inchi: 1S/C15H12N2O3/c1-20-15(19)10-17-7-6-13(8-14(17)18)12-4-2-11(9-16)3-5-12/h2-8H,10H2,1H3
    • InChI Key: ZPSOBOPLFMFAKB-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC(OC)=O)C=CC(C2=CC=C(C#N)C=C2)=C1

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Additional information on methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate

Comprehensive Guide to Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate (CAS No. 2060039-13-4)

Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate (CAS No. 2060039-13-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyano-phenyl and dihydropyridinone structural motifs, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate features a 1,2-dihydropyridin-2-one core, which is known for its versatility in medicinal chemistry. The presence of the 4-cyanophenyl group enhances its reactivity, making it a valuable building block for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in healthcare.

One of the most searched topics related to this compound is its synthetic pathway. The synthesis of Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate typically involves multi-step reactions, including condensation, cyclization, and esterification. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, reflecting the industry's shift toward sustainable practices. This aligns with the broader trend of eco-friendly synthesis in pharmaceutical manufacturing.

In terms of applications, Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate is primarily utilized in drug development. Its structural framework is found in several small-molecule drugs under investigation for treating chronic diseases. For instance, derivatives of this compound have shown promise in modulating enzyme activity, a hot topic in precision medicine. Additionally, its photophysical properties make it a candidate for organic electronics, another rapidly evolving field.

The market for Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate is expanding, driven by the increasing demand for high-value intermediates in the pharmaceutical sector. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet client needs. Quality control is a critical aspect, with HPLC and NMR being standard techniques for purity verification. This ensures compliance with regulatory standards, a top priority for end-users.

From an SEO perspective, common queries about this compound include "buy Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate," "CAS 2060039-13-4 supplier," and "applications of dihydropyridinone derivatives." Addressing these search intents enhances the article's visibility. Furthermore, integrating terms like structure-activity relationship (SAR) and scalable synthesis caters to academic and industrial audiences alike.

In conclusion, Methyl 2-4-(4-cyanophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate (CAS No. 2060039-13-4) is a compound of immense scientific and commercial value. Its role in drug discovery, coupled with its relevance in material science, positions it as a focal point for future research. As the industry continues to innovate, this compound will likely remain at the forefront of cutting-edge chemistry.

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